N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-phenylurea

• IUPAC Name: 1-[3,5-dimethyl-1-[(3-methylphenyl)methyl]pyrazol-4-yl]-3-phenylurea
• InChI: InChI=1S/C20H22N4O/c1-14-8-7-9-17(12-14)13-24-16(3)19(15(2)23-24)22-20(25)21-18-10-5-4-6-11-18/h4-12H,13H2,1-3H3,(H2,21,22,25)
• InChI Key: QRXWKDVJZRVSIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=C(C(=N2)C)NC(=O)NC3=CC=CC=C3)C
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-phenylurea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a pyrazole-based urea derivative that has been synthesized using various methods. The compound has been shown to have unique biochemical and physiological effects, making it an attractive candidate for further research.

Mechanism of Action

The exact mechanism of action of N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-phenylurea is not fully understood. However, it has been suggested that the compound exerts its antitumor effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It has also been suggested that the compound exerts its anti-inflammatory and analgesic effects by inhibiting the production of certain inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have unique biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, while having minimal effects on normal cells. It has also been shown to reduce the production of certain inflammatory mediators, such as prostaglandins and cytokines, which play a role in the development of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-phenylurea in lab experiments is its high potency and selectivity against cancer cells. This makes it an attractive candidate for further research in the field of cancer therapeutics. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-phenylurea. One potential direction is to investigate the compound's potential as a therapeutic agent for other diseases, such as inflammatory bowel disease and multiple sclerosis. Another direction is to investigate the compound's mechanism of action in more detail, in order to identify potential targets for drug development. Additionally, further research could be conducted to optimize the synthesis of the compound, in order to improve its solubility and bioavailability.

Scientific Research Applications

N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-phenylurea has been extensively studied for its potential therapeutic applications. The compound has been shown to have antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.